Cas no 74409-42-0 (2,3,5-Trimethylpyridine N-Oxide)

2,3,5-Trimethylpyridine N-Oxide is a heterocyclic organic compound featuring a pyridine core substituted with three methyl groups at the 2, 3, and 5 positions, and an N-oxide functional group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The N-oxide moiety enhances its solubility in polar solvents and modifies its electronic properties, facilitating selective transformations. Its well-defined molecular architecture ensures consistent performance in reactions such as oxidation, alkylation, and coordination chemistry. The compound’s stability and purity make it suitable for high-precision applications in research and industrial processes.
2,3,5-Trimethylpyridine N-Oxide structure
74409-42-0 structure
Product Name:2,3,5-Trimethylpyridine N-Oxide
CAS No:74409-42-0
MF:C8H11NO
MW:137.179042100906
MDL:MFCD00126841
CID:556466
PubChem ID:10486907
Update Time:2025-06-06

2,3,5-Trimethylpyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2,3,5-trimethyl-, 1-oxide
    • 2,3,5-Trimethylpyridine N-Oxide
    • 2,3,5-TRIMETHYL PYRIDINE-N-OXIDE
    • 2,3,5-trimethyl-1-oxidopyridin-1-ium
    • 2,3,5-Trimethylpyrid
    • 2,3,5-collidine-N-oxide
    • 2,3,5-trimethyl-pyridine 1-oxide
    • 2,3,5-Collidine N-oxide
    • 2,3,5-Trimethylpyridine 1-oxide
    • AMY41518
    • 2,3,5-trimethylpyridine 1-oxide? (Omeprazole Impurity
    • Pyridine, 2,3,5-trimethyl-, 1-oxide; 2,3,5-trimethyl-1-oxido-pyridin-1-ium; 2,3,5-Trimethylpyridine N-Oxide
    • 2,3,5-trimethyl-pyridine-N-oxide
    • 2,3,5-TRIMETHYLPYRIDINE-N-OXIDE
    • 2,3,5-trimethylpyridine1-oxide
    • SCHEMBL286168
    • MFCD00126841
    • Pyridine, 2,3,5-trimethyl-, 1-oxide
    • 2,3,5-trimethylpyridin-1-ium-1-olate
    • 74409-42-0
    • CS-0166413
    • BS-17516
    • 2,3,5-TRIMETHYLPYRIDINE-1-OXIDE
    • FT-0675635
    • AKOS006272701
    • 2.3.5-trimethylpyridine 1-oxide
    • DTXSID40440623
    • O10563
    • YSBDSWBSEXCSSE-UHFFFAOYSA-N
    • DB-355097
    • MDL： MFCD00126841
    • Inchi： 1S/C8H11NO/c1-6-4-7(2)8(3)9(10)5-6/h4-5H,1-3H3
    • InChI Key： YSBDSWBSEXCSSE-UHFFFAOYSA-N
    • SMILES： [O-][N+]1C=C(C)C=C(C)C=1C

Computed Properties

  • Exact Mass: 137.08400
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 40-41 ºC
  • Solubility: Slightly soluble (18 g/l) (25 º C),
  • PSA: 25.46000
  • LogP: 2.04030

2,3,5-Trimethylpyridine N-Oxide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,5-Trimethylpyridine N-Oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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eNovation Chemicals LLC
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2,3,5-Trimethylpyridine N-Oxide Production Method

2,3,5-Trimethylpyridine N-Oxide Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:74409-42-0)2,3,5-Trimethylpyridine-1-Oxide
Order Number:sfd6475
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
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(CAS:74409-42-0)2,3,5-Trimethylpyridine N-Oxide
Order Number:A865903
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:56
Price ($):317.0/475.0/752.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:74409-42-0)2,3,5-Trimethylpyridine-1-Oxide
sfd6475
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:74409-42-0)2,3,5-Trimethylpyridine N-Oxide
A865903
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):317.0/475.0/752.0
Email